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Compound of Interest

Compound Name: Cadmium-114

Cat. No.: B084361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the atomic mass and nuclear

binding energy of the stable isotope Cadmium-114 (¹¹⁴Cd). The document presents key

quantitative data in a structured format, details the sophisticated experimental methodologies

used for their determination, and includes visualizations of the underlying scientific workflows.

This information is crucial for professionals in fields ranging from nuclear physics and chemistry

to materials science and drug development, where precise isotopic data is paramount.

Core Nuclear Data for Cadmium-114
The fundamental nuclear properties of Cadmium-114 are summarized in the tables below.

These values are based on the most recent and comprehensive evaluations of nuclear data.

Table 1: Atomic Mass and Related Properties of
Cadmium-114

Property Value Uncertainty

Atomic Mass 113.9033581 u ± 0.0000030 u

Mass Excess -90021.317 keV ± 2.781 keV

Natural Abundance 28.73 % ± 0.42 %
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Data sourced from the Atomic Mass Evaluation 2020 (AME2020) and other referenced nuclear

data repositories.[1][2][3]

Table 2: Nuclear Binding Energy of Cadmium-114
Property Value Uncertainty

Total Binding Energy 972599.153 keV ± 2.785 keV

Binding Energy per Nucleon 8.531571 MeV

The binding energy is calculated from the mass excess data provided in AME2020.[1][4][5]

Experimental Determination of Atomic Mass
The precise determination of atomic masses for stable isotopes like Cadmium-114 relies on

advanced mass spectrometry techniques. The two primary methods employed for achieving

the highest precision are Penning Trap Mass Spectrometry (PTMS) and Multi-Reflection Time-

of-Flight Mass Spectrometry (MR-TOF MS).

Experimental Protocol: Penning Trap Mass
Spectrometry (PTMS)
Penning Trap Mass Spectrometry is a leading technique for high-precision mass

measurements of ions. The methodology involves the confinement of ions in a combination of a

strong, uniform magnetic field and a weaker quadrupole electric field.

1. Ion Production and Injection:

A sample containing Cadmium is ionized, typically using techniques like electron impact

ionization or laser ablation.

The resulting Cd⁺ ions are then guided and injected into the Penning trap system.

2. Ion Trapping and Cooling:

The ions are captured within the trap by the combined magnetic and electric fields. The

magnetic field confines the ions radially, while the electric field provides axial confinement.
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Once trapped, the ions undergo a cooling process, often through buffer gas collisions or

laser cooling, to reduce their kinetic energy and confine them to the center of the trap.

3. Excitation and Frequency Measurement:

The trapped ions exhibit three characteristic periodic motions: the axial motion, the modified

cyclotron motion (ω₊), and the magnetron motion (ω₋).

The sum of the frequencies of the two radial motions (ω₊ + ω₋) is equal to the true cyclotron

frequency (ωc), which is inversely proportional to the mass-to-charge ratio of the ion (ωc =

qB/m).

A radiofrequency (RF) field is applied to excite the ions' cyclotron motion. By scanning the

frequency of this RF field and monitoring the ions' response, the cyclotron resonance

frequency can be determined with extremely high precision.

4. Ion Detection:

The resonance frequency is typically detected using a time-of-flight method. After the

excitation period, the ions are ejected from the trap towards a detector.

When the applied RF frequency matches the cyclotron frequency, the ions gain the most

energy, resulting in the shortest time-of-flight. By plotting the time-of-flight against the applied

frequency, a resonance curve is obtained, the minimum of which corresponds to the

cyclotron frequency.

5. Mass Calculation:

The mass of the Cadmium-114 ion is determined by comparing its measured cyclotron

frequency to that of a reference ion with a well-known mass, measured under identical

conditions.

Experimental Protocol: Multi-Reflection Time-of-Flight
Mass Spectrometry (MR-TOF MS)
MR-TOF MS is another high-precision technique that is particularly well-suited for

measurements of short-lived isotopes but is also used for stable isotopes. It achieves high
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mass resolution by extending the flight path of ions in a compact setup.

1. Ion Production and Bunching:

Similar to PTMS, Cadmium ions are produced and then formed into short ion bunches.

2. Injection and Trapping:

The ion bunches are injected into the MR-TOF analyzer, which consists of two electrostatic

mirrors.

The ions are trapped between these mirrors, reflecting back and forth numerous times.

3. Time-of-Flight Measurement:

With each reflection, the flight path of the ions is extended. After a predetermined number of

reflections, the ions are ejected towards a detector.

The time of flight is measured from the moment of injection to the moment of detection. Ions

with different mass-to-charge ratios will have different flight times over the same path length.

4. Data Analysis and Mass Determination:

The high number of reflections significantly enhances the mass dispersion, leading to

excellent mass resolution.

The mass of Cadmium-114 is determined by precisely measuring its time of flight and

comparing it to that of a reference ion.

Logical Workflow and Visualization
The following diagrams, generated using the DOT language, illustrate the key experimental and

logical workflows discussed in this guide.
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Diagram 1: Experimental Workflow for Penning Trap Mass Spectrometry.
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Diagram 2: Logical Workflow for Calculating Nuclear Binding Energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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